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Compound of Interest

Compound Name: Pap-IN-1

Cat. No.: B12396656

For Researchers, Scientists, and Drug Development Professionals: Ensuring safety and
compliance in the disposal of 5-(4-Phenoxybutoxy)psoralen (PAP-1). This document provides
essential logistical and safety information, including step-by-step procedures for the proper
handling and disposal of PAP-1, a potent and selective Kv1.3 potassium channel blocker.
Adherence to these guidelines is crucial for maintaining a safe laboratory environment and
ensuring regulatory compliance.

Chemical and Physical Properties of PAP-1

A thorough understanding of the chemical and physical properties of a substance is the first
step toward safe handling and disposal. The following table summarizes the key quantitative
data for PAP-1.
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Property Value Source
Chemical Name 5-(4-Phenoxybutoxy)psoralen [1112113114]
Synonyms PAP-1 [21[3]1[4]

CAS Number 870653-45-5 [11[2][3][41[5]16]
Molecular Formula C21H180s5 [1112]131[5]
Molecular Weight 350.36 g/mol [1][2][5]
Appearance Solid, white powder [6]

Solubility DMSO: 9 mg/mL [3]

Storage Temperature 2-8°C, protect from light

Hazard Identification and Safety Precautions

According to the Safety Data Sheets (SDS), PAP-1 is classified with the following hazard:

» Respiratory sensitization (Category 1): May cause allergy or asthma symptoms or breathing
difficulties if inhaled.[5]

Personal Protective Equipment (PPE): To mitigate risks, the following PPE must be worn when
handling PAP-1:

o Eye/Face Protection: Safety glasses with side-shields or goggles.
o Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.

o Respiratory Protection: A NIOSH-approved respirator is required if working with the powder
outside of a certified chemical fume hood or if aerosolization is possible.[5]

Proper Disposal Procedures

The disposal of PAP-1 and its containers must be conducted in accordance with all local, state,
and federal regulations. The following is a step-by-step guide for the proper disposal of this
compound.
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Experimental Protocol for Disposal

o Consult Local Regulations: Before initiating any disposal procedures, consult your
institution's Environmental Health and Safety (EHS) office to ensure compliance with all
applicable regulations.

o Waste Collection:

o Solid Waste: Collect un-contaminated solid PAP-1 in a clearly labeled, sealed container
designated for chemical waste.

o Contaminated Materials: Any materials contaminated with PAP-1, such as pipette tips,
gloves, and weighing papers, should be placed in a separate, sealed, and clearly labeled
hazardous waste container.

o Solutions: Solutions containing PAP-1 should be collected in a designated, leak-proof, and
clearly labeled hazardous waste container. Do not mix with other incompatible waste
streams.

e Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "5-(4-Phenoxybutoxy)psoralen,” the CAS number "870653-45-5," and
the associated hazards (Respiratory Sensitizer).

o Storage: Store hazardous waste containers in a designated, secure, and well-ventilated
area, away from incompatible materials, until they are collected by a licensed hazardous
waste disposal company.

» Disposal: Arrange for the pickup and disposal of the hazardous waste through your
institution's EHS-approved waste management vendor. Do not dispose of PAP-1 down the
drain or in the regular trash.[5]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of PAP-1.
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Caption: Logical workflow for the proper disposal of PAP-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of PAP-1: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12396656#pap-in-1-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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